Cas no 73600-92-7 (Tetrodotoxin,11-[(5-amino-1-carboxypentyl)amino]-11-deoxy-, labeled with tritium, [11(S)]-(9CI))

• Product Name: Tetrodotoxin,11-[(5-amino-1-carboxypentyl)amino]-11-deoxy-, labeled with tritium, [11(S)]-(9CI)
• CAS No: 73600-92-7
• MF: C₁₇H₂₉N₅O₉
• MW: 447.440264463425
• CID: 579743
• PubChem ID: 156019
• Update Time: 2025-04-19

Tetrodotoxin,11-[(5-amino-1-carboxypentyl)amino]-11-deoxy-, labeled with tritium, [11(S)]-(9CI) Chemical and Physical Properties

Names and Identifiers

• Tetrodotoxin,11-[(5-amino-1-carboxypentyl)amino]-11-deoxy-, labeled with tritium, [11(S)]-(9CI)
• [11(S)]-11-[(5-Amino-1-carboxypentyl)amino]-11-deoxytetrodotoxin labeled with tritium
• 73600-92-7
• (3H)-Lysine-tetrodotoxin
• Tetrodotoxin, 11-((5-amino-1-carboxypentyl)amino)-11-deoxy-, labeled with tritium, (11(S))-

• Inchi： 1S/C17H29N5O9/c18-4-2-1-3-6(12(25)26)20-5-15(28)9-7-11(24)21-14(19)22-16(7)8(23)10(15)31-17(29,30-9)13(16)27/h6-11,13,20,23-24,27-29H,1-5,18H2,(H,25,26)(H3,19,21,22)
• InChI Key： HWSLFZJGCNRKJA-UHFFFAOYSA-N
• SMILES： O1C2(C(C34C(C(C(CNC(C(=O)O)CCCCN)(C1C3C(N=C(N)N4)O)O)O2)O)O)O

Computed Properties

• Exact Mass: 447.197
• Monoisotopic Mass: 447.197
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -8.2
• Topological Polar Surface Area: 245Ų

Experimental Properties

• Density: 2.13
• Boiling Point: 832.2°Cat760mmHg
• Flash Point: 457.1°C
• Refractive Index: 1.854